Cas no 7005-82-5 ((-)-Emetin)

(-)-Emetin structure
(-)-Emetin structure
Product Name:(-)-Emetin
CAS No:7005-82-5
MF:C29H40N2O4
MW:480.63890838623
CID:2015845
PubChem ID:9426
Update Time:2025-04-21

(-)-Emetin Chemical and Physical Properties

Names and Identifiers

    • (-)-Emetin
    • (-)-Emetine
    • 10,11,6',7'-tetramethoxy-emetane
    • B,2HCl-Emetine
    • Emetin
    • Emetine
    • SJ000285215
    • NSC-25464
    • GNF-Pf-5190
    • FT-0625656
    • MEGxp0_002048
    • 2H-Benzo(a)quinolizine, 3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2-((1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolyl)methyl)-
    • SW220072-1
    • ISOEMETINE, TETRADEHYDRO-
    • 1-({3-Ethyl-9,10-dimethoxy-1H,2H,3H,4H,6H,7H,11bH- pyrido[2,1-a]isoquinolin-2-yl}methyl)-6,7- dimethoxy-1,2,3,4-tetrahydroisoquinoline
    • 7005-82-5
    • Amebicide (Salt/Mix)
    • ACon0_000657
    • AUVVAXYIELKVAI-UHFFFAOYSA-N
    • DTXSID80859331
    • CHEMBL192858
    • NSC25464
    • Purum (Salt/Mix)
    • NSC 33669
    • SCHEMBL13912579
    • 1a({3aEthyla9,10adimethoxya1H,2H,3H,4H,6H,7H,11bHa pyrido[2,1aa]isoquinolina2ayl}methyl)a6,7a dimethoxya1,2,3,4atetrahydroisoquinoline
    • Inchi: 1S/C29H40N2O4/c1-6-18-17-31-10-8-20-14-27(33-3)29(35-5)16-23(20)25(31)12-21(18)11-24-22-15-28(34-4)26(32-2)13-19(22)7-9-30-24/h13-16,18,21,24-25,30H,6-12,17H2,1-5H3
    • InChI Key: AUVVAXYIELKVAI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2CCN3CC(CC)C(CC4C5C=C(C(=CC=5CCN4)OC)OC)CC3C=2C=1)OC

Computed Properties

  • Exact Mass: 480.29880776g/mol
  • Monoisotopic Mass: 480.29880776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 52.2Ų
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